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Compound of Interest

Compound Name: N-Boc-2-(1-Iminoethyl)hydrazine

Cat. No.: B8064478

Technical Guide: N-Boc-2-(1-
Iminoethyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-2-(1-iminoethyl)hydrazine, a derivative of hydrazine, is a molecule of interest in
synthetic organic chemistry and drug discovery. The presence of the Boc (tert-butoxycarbonyl)
protecting group enhances its stability and selectivity in various chemical reactions. This
protecting group can be readily removed under acidic conditions, revealing a reactive
hydrazine moiety. The iminoethyl group further adds to its functionality, providing a site for
further chemical modifications. This guide provides a summary of its chemical properties, a
plausible synthetic approach, and an overview of the potential biological significance of related
compounds.

Chemical and Physical Properties

A search of chemical databases reveals the key identifiers for N-Boc-2-(1-
iminoethyl)hydrazine. There appears to be a discrepancy in the reported molecular formula in
one source, with C7TH15N302 being the more consistently cited formula.
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Property Value Reference
CAS Number 851535-08-5 [1]
Molecular Formula C7H15N302 [1]

(also reported as C7H15N30)

] 173.21 g/mol (for
Molecular Weight [1]
C7H15N302)

tert-butyl 2-(1-
Synonyms iminoethyl)hydrazine-1- [1]
carboxylate

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N-Boc-2-(1-
iminoethyl)hydrazine was not found in the reviewed literature, a general synthetic strategy
can be inferred from standard procedures for the Boc-protection of hydrazines. A plausible
method involves the reaction of 2-(1-iminoethyl)hydrazine with di-tert-butyl dicarbonate
(Boc)20.

General Experimental Protocol for Boc-Protection of Hydrazines:

This protocol is a generalized procedure and may require optimization for the specific synthesis
of N-Boc-2-(1-iminoethyl)hydrazine.

Materials:

2-(1-iminoethyl)hydrazine

Di-tert-butyl dicarbonate ((Boc)20)

Suitable solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Triethylamine, Diisopropylethylamine) (optional, reaction can sometimes proceed
without)
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Procedure:

Dissolve 2-(1-iminoethyl)hydrazine in the chosen solvent in a round-bottom flask.
« If using a base, add it to the solution.

o Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture
at room temperature.

« Stir the reaction mixture at room temperature for a specified time (typically a few hours to
overnight).

e Monitor the reaction progress by thin-layer chromatography (TLC).
e Upon completion, the reaction mixture is typically washed with water and brine.

e The organic layer is dried over an anhydrous salt (e.g., Na2SO4 or MgSOa), filtered, and the
solvent is removed under reduced pressure.

e The crude product can be purified by column chromatography on silica gel.

Potential Biological Activities

Direct studies on the biological activity of N-Boc-2-(1-iminoethyl)hydrazine are not readily
available in the public domain. However, the broader classes of compounds to which it
belongs, namely hydrazines and hydrazones, are known to exhibit a wide range of biological
activities. Hydrazone derivatives, which can be formed from hydrazines, have been reported to
possess antimicrobial, anticonvulsant, anti-inflammatory, analgesic, and anticancer properties.
The imine (-C=N-) linkage is a key structural feature in many biologically active compounds.

The N-Boc protecting group itself is generally considered to be biologically inert and is used to
mask the reactivity of the hydrazine group during synthesis. However, in a biological system,
the Boc group could potentially be cleaved, releasing the active hydrazine compound.
Therefore, N-Boc-2-(1-iminoethyl)hydrazine could be considered a potential prodrug, where
the active component is released in vivo.

Diagrams
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Caption: General workflow for the synthesis of N-Boc-2-(1-iminoethyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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